Cas no 1448072-44-3 (2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline)

• Product Name: 2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline
• CAS No: 1448072-44-3
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• CID: 5961173
• PubChem ID: 71808899
• Update Time: 2025-10-29

2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline Chemical and Physical Properties

Names and Identifiers

• 2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline
• [4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]-quinolin-2-ylmethanone
• 1448072-44-3
• (4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)(quinolin-2-yl)methanone
• 2-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}quinoline
• AKOS024563895
• F6441-4066

• Inchi： 1S/C20H20N2O4S/c23-20(19-8-7-15-4-1-2-6-18(15)21-19)22-11-9-17(10-12-22)27(24,25)14-16-5-3-13-26-16/h1-8,13,17H,9-12,14H2
• InChI Key： BMZMWNGYUVTQNN-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC2=CC=CO2)(=O)=O)CC1)(C1=CC=C2C(=N1)C=CC=C2)=O

Computed Properties

• Exact Mass: 384.11437830g/mol
• Monoisotopic Mass: 384.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline

Introduction to 2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline (CAS No. 1448072-44-3) and Its Emerging Applications in Chemical Biology

2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline, identified by the CAS number 1448072-44-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a quinoline core conjugated with a piperidine moiety and a furan-based substituent, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a piperidine group at the 1-position of the quinoline ring enhances its solubility and bioavailability, while the methanesulfonyl group at the 4-position of the piperidine ring introduces additional reactivity, making it a versatile intermediate in synthetic chemistry. The furan substituent further diversifies its chemical profile, enabling novel interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the potential of this compound as a lead structure for drug development. The quinoline-furan-piperidine framework has been shown to interact with multiple protein targets, including kinases and transcription factors, which are critical in cancer signaling pathways. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of protein kinase C (PKC) and Janus kinases (JAKs), which are frequently overexpressed in various malignancies.

The structural features of 2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline also make it an attractive candidate for developing small-molecule probes in biochemical research. Researchers have utilized this compound to investigate the mechanisms of enzyme inhibition and to identify new therapeutic agents. Its ability to bind to specific protein pockets with high affinity has been exploited in high-throughput screening (HTS) campaigns to discover novel pharmacophores.

In addition to its role in oncology research, this compound has shown promise in addressing inflammatory diseases. The quinoline moiety is known to possess anti-inflammatory properties, and modifications at the piperidine and furan positions can fine-tune its activity against inflammatory cytokines and enzymes. Preliminary studies have indicated that certain analogs of this compound can suppress the production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), suggesting potential therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include Friedel-Crafts acylation to introduce the methanesulfonyl group onto the piperidine ring, followed by nucleophilic substitution to incorporate the furan moiety. The final step typically involves condensation reactions to form the quinoline core. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide insights into optimizing yield and purity for industrial-scale production.

Computational chemistry has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking simulations have been employed to predict binding affinities and identify potential binding sites on target proteins. These computational approaches have complemented experimental efforts by providing rapid screening of virtual libraries and guiding the design of more potent derivatives. Additionally, quantum mechanical calculations have been used to elucidate reaction mechanisms and optimize synthetic pathways.

The pharmacokinetic properties of 2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline are another area of active investigation. Studies have focused on optimizing solubility, metabolic stability, and bioavailability to enhance its therapeutic efficacy. Formulations such as prodrugs and nanoparticles have been explored to improve delivery systems, ensuring targeted action at disease sites while minimizing off-target effects.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Exploration into its potential as an antimicrobial agent has revealed intriguing results, particularly against drug-resistant strains of bacteria. Furthermore, its ability to modulate neural signaling pathways has sparked interest in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion,2-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}quinoline (CAS No. 1448072-44-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic intervention across various diseases, while its synthetic accessibility allows for rapid exploration of novel derivatives. As research continues to uncover new applications for this compound, it is poised to become an indispensable tool in drug discovery and development.